Cas no 1805765-99-4 (2-Bromo-5-(3-bromopropyl)phenylacetic acid)

• Product Name: 2-Bromo-5-(3-bromopropyl)phenylacetic acid
• CAS No: 1805765-99-4
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4975253
• Update Time: 2025-05-20

2-Bromo-5-(3-bromopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)phenylacetic acid

• Inchi： 1S/C11H12Br2O2/c12-5-1-2-8-3-4-10(13)9(6-8)7-11(14)15/h3-4,6H,1-2,5,7H2,(H,14,15)
• InChI Key： ADZLINOVDMIGJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)O)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-5-(3-bromopropyl)phenylacetic acid

Comprehensive Overview of 2-Bromo-5-(3-bromopropyl)phenylacetic acid (CAS No. 1805765-99-4)

The compound 2-Bromo-5-(3-bromopropyl)phenylacetic acid (CAS No. 1805765-99-4) is a brominated aromatic derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring both a bromophenyl moiety and a propylacetic acid chain, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutic agents and advanced materials.

One of the most searched questions related to 2-Bromo-5-(3-bromopropyl)phenylacetic acid is its synthetic pathway and reactivity. The compound's dual bromine atoms provide excellent sites for further functionalization, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura or Heck reactions. These transformations are critical in modern drug discovery, aligning with the growing demand for small molecule therapeutics and targeted drug delivery systems.

In the context of green chemistry, 2-Bromo-5-(3-bromopropyl)phenylacetic acid has garnered attention for its potential in sustainable synthesis. With the rise of eco-friendly solvents and catalyst-free reactions, researchers are exploring how this compound can be utilized under milder conditions to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another trending topic tied to this compound is its role in bioconjugation and proteomics. The phenylacetic acid segment allows for easy attachment to biomolecules, enabling applications in antibody-drug conjugates (ADCs) and diagnostic probes. As the field of precision medicine expands, the demand for such specialized intermediates is expected to rise, making CAS No. 1805765-99-4 a compound of high relevance.

From a commercial perspective, suppliers and distributors often highlight the purity and stability of 2-Bromo-5-(3-bromopropyl)phenylacetic acid. Analytical techniques like HPLC and NMR are commonly employed to ensure quality, addressing the concerns of laboratories and manufacturers who prioritize batch-to-batch consistency. This focus on quality control resonates with the increasing emphasis on regulatory compliance in chemical supply chains.

In summary, 2-Bromo-5-(3-bromopropyl)phenylacetic acid (CAS No. 1805765-99-4) is a multifaceted compound with applications spanning drug development, material science, and biotechnology. Its relevance to current research trends, such as sustainable chemistry and bioconjugation, ensures its continued importance in scientific and industrial communities. As innovation progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.